Cas no 150543-37-6 (5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid)

5-[(Benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid is a specialized spirocyclic compound featuring a unique azaspiro[2.4]heptane scaffold, which is of interest in medicinal chemistry and drug discovery. The benzyloxycarbonyl (Cbz) protecting group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for peptide synthesis and other sensitive transformations. The carboxylic acid moiety provides a versatile handle for further functionalization, enabling coupling reactions or derivatization. Its rigid spirocyclic structure contributes to conformational constraint, which can be advantageous in designing bioactive molecules with improved target selectivity. This compound is particularly valuable as an intermediate in the synthesis of pharmacologically relevant scaffolds.
5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid structure
150543-37-6 structure
Product Name:5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid
CAS No:150543-37-6
MF:C15H17NO4
MW:275.299784421921
MDL:MFCD12198827
CID:2094394
PubChem ID:18412246
Update Time:2025-05-21

5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-((Benzyloxy)carbonyl)-5-azaspiro[2.4]heptane-1-carboxylic acid
    • 5-Cbz-5-azaspiro[2.4]heptane-1-carboxylic acid
    • 5-Cbz-5-azaspiro[2.4]heptane-1-carboxylic acid - A11061
    • 5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid
    • MFCD12198827
    • EN300-304635
    • 5-Cbz-5-azaspiro[2.4]heptane-1-carboxylic acid, AldrichCPR
    • 5-((Benzyloxy)carbonyl)-5-azaspiro[2.4]heptane-1-carboxylicacid
    • AKOS025291060
    • AS-34185
    • CS-0036706
    • SCHEMBL6947539
    • 150543-37-6
    • PB35111
    • 5-(BENZYLOXYCARBONYL)-5-AZASPIRO[2.4]HEPTANE-1-CARBOXYLIC ACID
    • MDL: MFCD12198827
    • Inchi: 1S/C15H17NO4/c17-13(18)12-8-15(12)6-7-16(10-15)14(19)20-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,18)
    • InChI Key: ATCSVGGHJWQTPC-UHFFFAOYSA-N
    • SMILES: OC(C1CC21CN(C(=O)OCC1C=CC=CC=1)CC2)=O

Computed Properties

  • Exact Mass: 275.11575802g/mol
  • Monoisotopic Mass: 275.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8Ų

5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid Pricemore >>

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Additional information on 5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid

5-[(Benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 150543-37-6, known as 5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is characterized by its unique spirocyclic structure, which combines a seven-membered ring system with an azaspiro framework. The presence of a benzyloxy carbonyl group and a carboxylic acid moiety further enhances its functional diversity, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging both traditional and cutting-edge techniques. For instance, researchers have employed tandem catalytic processes to construct the spirocyclic core, while subsequent functionalization steps have been optimized to introduce the benzyloxy carbonyl and carboxylic acid groups with high precision. These developments underscore the importance of this compound as a versatile building block in medicinal chemistry.

From a pharmacological perspective, 5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid has demonstrated potential as a lead compound in the development of novel therapeutics. Its spirocyclic architecture provides a rigid framework that can be exploited to modulate bioactivity, such as enhancing binding affinity to target proteins or improving pharmacokinetic properties. Recent studies have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drug development.

In addition to its therapeutic implications, this compound has also been utilized as a chiral auxiliary in asymmetric synthesis. The integration of the azaspiro system with other functional groups has facilitated the construction of enantioselective catalysts, which are pivotal in the production of chiral pharmaceuticals. This dual functionality underscores the compound's versatility and positions it as a valuable tool in both academic and industrial research settings.

Looking ahead, ongoing research is focused on further elucidating the structural and electronic properties of 5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid. Advanced computational methods, such as density functional theory (DFT), are being employed to predict its reactivity under various reaction conditions. Additionally, efforts are underway to explore its interactions with biological systems at the molecular level, which could pave the way for novel applications in diagnostics and therapy.

In conclusion, 5-[(benzyloxy)carbonyl]-5-azaspiro[2.4]heptane-1-carboxylic acid stands out as a multifaceted compound with significant potential across diverse chemical and biological domains. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, ensures that this compound will continue to be a focal point for innovation in the years to come.

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